Cas no 731821-83-3 (2-(4-ACETYLPHENOXY)-N,N-DIMETHYLACETAMIDE)

2-(4-ACETYLPHENOXY)-N,N-DIMETHYLACETAMIDE structure
731821-83-3 structure
Product Name:2-(4-ACETYLPHENOXY)-N,N-DIMETHYLACETAMIDE
CAS No:731821-83-3
MF:C12H15NO3
MW:221.252403497696
CID:844024
PubChem ID:2410365
Update Time:2025-04-19

2-(4-ACETYLPHENOXY)-N,N-DIMETHYLACETAMIDE Chemical and Physical Properties

Names and Identifiers

    • 2-(4-ACETYLPHENOXY)-N,N-DIMETHYLACETAMIDE
    • Z19661152
    • SCHEMBL334299
    • MFCD04628567
    • 2-(4-Acetylphenoxy)-n,n-dimethyl-acetamide
    • J-505886
    • DTXSID201271470
    • SR-01000048182
    • 731821-83-3
    • AKOS000203238
    • SR-01000048182-1
    • EN300-07329
    • G29812
    • MDL: MFCD04628567
    • Inchi: 1S/C12H15NO3/c1-9(14)10-4-6-11(7-5-10)16-8-12(15)13(2)3/h4-7H,8H2,1-3H3
    • InChI Key: KOQVBLNNUYSLCR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(C)=O)=CC=1)CC(N(C)C)=O

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Color/Form: No data avaiable

2-(4-ACETYLPHENOXY)-N,N-DIMETHYLACETAMIDE Security Information

2-(4-ACETYLPHENOXY)-N,N-DIMETHYLACETAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A165930-50mg
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731821-83-3
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$ 50.00 2022-06-08
TRC
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$ 70.00 2022-06-08
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$ 275.00 2022-06-08
Enamine
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$27.0 2023-10-28
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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